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Compound of Interest

Compound Name: PNU-105368

Cat. No.: B1678917 Get Quote

PNU-105368: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on the chemical

compound PNU-105368. While a comprehensive profile, including detailed experimental

protocols and signaling pathways, is not readily available in the public domain, this document

consolidates the existing data on its chemical structure and properties.

Chemical Structure and Properties
PNU-105368 is a small molecule with the chemical formula C14H18FN3O3.[1] Its structure is

characterized by a fluoro-substituted aromatic ring linked to a morpholine moiety and a

piperazinone derivative. The key identifying information for this compound is summarized in the

table below.

Property Value Reference

Molecular Formula C14H18FN3O3 [1]

Molecular Weight 295.31 g/mol [1]

CAS Number 168828-90-8 [1]

SMILES String
NC[C@H]1CN(C(=O)O1)c1ccc

(N2CCOCC2)c(F)c1
[1]
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Note: The SMILES string provides a line notation for the chemical structure, which can be used

in various cheminformatics software to generate a 2D or 3D model of the molecule.

Experimental Data
Currently, there is a notable absence of publicly accessible, peer-reviewed scientific literature

detailing the synthesis, pharmacological activity, mechanism of action, or quantitative

experimental data for PNU-105368. Searches of scientific databases and chemical supplier

information have not yielded specific experimental protocols or results from biological assays.

Signaling Pathways and Mechanism of Action
Due to the lack of published research, the signaling pathways in which PNU-105368 may be

involved and its specific mechanism of action remain uncharacterized. Without experimental

data, it is not possible to create accurate diagrams of its biological interactions.

Experimental Workflows
The logical workflow for characterizing a novel compound like PNU-105368 would typically

involve several key stages. A generalized workflow is presented below.
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Generalized Workflow for Compound Characterization

Synthesis and Purification

In Vitro Characterization

In Vivo Evaluation

Chemical Synthesis

Purification (e.g., HPLC)

Structural Confirmation (e.g., NMR, MS)

Target Identification Assays

Binding Affinity Studies

Cell-Based Functional Assays

Toxicity Screening

Pharmacokinetic Studies (ADME)

Efficacy in Disease Models

Toxicology and Safety Studies

Click to download full resolution via product page

Caption: Generalized workflow for the characterization of a novel chemical compound.

Conclusion
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While the fundamental chemical properties of PNU-105368 are known, a comprehensive

understanding of its biological activity and therapeutic potential is hindered by the lack of

available scientific research. Further investigation is required to elucidate its synthesis,

mechanism of action, and to generate the quantitative data necessary for a complete

pharmacological profile. Researchers interested in this compound would need to undertake de

novo experimental studies to explore its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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